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Compound of Interest

Compound Name: AZD1940

Cat. No.: B1665937

Absence of specific manufacturer guidelines necessitates adherence to general laboratory best
practices for chemical waste management. As AZD1940 is an investigational compound that
was discontinued from further development, a specific Safety Data Sheet (SDS) and official
disposal procedures from the manufacturer are not publicly available. Therefore, researchers,
scientists, and drug development professionals must handle and dispose of AZD1940 by
following established protocols for general laboratory chemical waste. It is imperative to treat
the compound as potentially hazardous and manage its disposal in a manner that ensures the
safety of personnel and the environment.

The following procedures are based on general best practices for the disposal of research
chemicals and non-hazardous pharmaceutical waste. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and to ensure
compliance with local, state, and federal regulations.[1]

Step-by-Step Disposal Protocol for AZD1940

1. Personal Protective Equipment (PPE) and Safety Precautions: Before handling AZD1940 for
disposal, ensure you are wearing appropriate PPE, including:

o Safety goggles
o Chemical-resistant gloves

e Alab coat
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of
inhalation.

2. Waste Identification and Segregation: Properly segregate waste containing AZD1940 to
prevent accidental mixing with incompatible substances.[2] The primary waste streams will
include:

e Unused or Expired AZD1940: Pure, unadulterated compound.

o Contaminated Materials: Items that have come into contact with AZD1940, such as pipette
tips, gloves, vials, and bench paper.[1]

» Solutions: Liquid formulations containing AZD1940.
3. Waste Collection and Containerization:

e Solid Waste: Collect unused AZD1940 and contaminated solid materials in a designated,
puncture-resistant container with a secure lid.[1]

 Liquid Waste: Collect solutions containing AZD1940 in a chemically resistant container with
a screw-on cap to prevent leakage.[1] Do not overfill liquid waste containers.[2]

e Sharps: Any sharps contaminated with AZD1940 should be placed in a designated sharps
container.

4. Labeling: Clearly label all waste containers with the words "Hazardous Waste," the full
chemical name "AZD1940," and the approximate concentration and quantity of the waste.[1][3]
Include the date of waste generation. Proper labeling is crucial for safe handling and disposal
by your institution's EHS personnel.[4]

5. Storage: Store waste containers in a designated and secure satellite accumulation area
within the laboratory.[3][5] This area should be well-ventilated and away from heat sources or
incompatible chemicals.[4]

6. Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of
the chemical waste.[1] Do not dispose of AZD1940 down the drain or in the regular trash.[6][7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Specialized_Research_Chemicals_A_Guide_for_EGFR_IN_112.pdf
https://www.benchchem.com/product/b1665937?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Your EHS department will ensure the waste is transported to a licensed hazardous waste
disposal facility, likely for incineration.[8][9]

Summary of Safe Handling and Disposal of
AZD1940

Parameter Guideline Source

] ) Safety goggles, chemical-
Personal Protective Equipment ] [4]
resistant gloves, lab coat

) Separate solid, liquid, and
Waste Segregation [2]
sharp waste streams

i ] Puncture-resistant container
Solid Waste Container ) ) [1]
with a secure lid

o ) Chemically resistant container
Liguid Waste Container ) [1]
with a screw-on cap

"Hazardous Waste,"
Waste Labeling "AZD1940," concentration, [11[3]
quantity, date

Designated, secure, and well-
Waste Storage ventilated satellite [3][5]

accumulation area

Arranged pickup by
Disposal Method institutional EHS for licensed [1]

disposal

o . Do not dispose of in sinks or
Prohibited Disposal [6][7]
regular trash

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of AZD1940 in a laboratory setting.
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Caption: Workflow for the proper disposal of AZD1940.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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